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An in-depth technical guide for researchers, scientists, and drug development professionals on

the core features of the WAM2layers v3 atmospheric moisture tracking model.

WAM2layers v3 is a powerful, open-source tool for atmospheric moisture tracking, enabling

researchers to understand the sources, sinks, and pathways of atmospheric water vapor.[1][2]

[3] This guide provides a technical overview of its key features, data handling, and operational

workflows, with a focus on aspects relevant to scientific modeling and data analysis

professionals.

Core Functionalities and Key Features
WAM2layers v3 is a complete rewrite of its predecessors, designed for enhanced performance,

user-friendliness, and reproducibility.[1][2] It operates as an offline, Eulerian atmospheric-

moisture-tracking model that solves a prognostic equation for tagged moisture using gridded

atmospheric datasets.[1][2][4]

The model offers two primary modes of operation:

Forward Tracking: Determines the eventual destination (precipitation) of evaporated moisture

from a defined source region.[1][3][5][6]

Backward Tracking: Identifies the original evaporative source of precipitation in a specific

area.[1][3][5][6]
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A key innovation in v3 is its implementation as an installable command-line program,

configured via a simple text file. This approach enhances the reproducibility of experiments.[4]

[7]

Data Presentation: Quantitative Overview
While specific performance benchmarks can vary based on hardware and dataset size, the

following tables summarize key quantitative aspects of WAM2layers v3.

Feature Specification Description

Primary Input Data ERA5 Reanalysis

The model is optimized for use

with the ERA5 dataset from the

European Centre for Medium-

Range Weather Forecasts

(ECMWF).[1]

Temporal Resolution User-defined

The internal time step of the

model is configurable by the

user.[4][7]

Spatial Resolution Dependent on input data

The model operates on the

grid of the input atmospheric

dataset.

Output Data Format NetCDF

Output files are generated in

the NetCDF format, a standard

for scientific data.
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Parameter Data Type Description

tracking_direction String forward or backward

input_folder String
Path to the preprocessed input

data.

output_folder String Path to store the output files.

start_date Date
Start date for the tracking

experiment.

end_date Date
End date for the tracking

experiment.

tagging_region Bounding Box or Raster

Defines the geographical area

for tagging evaporation

(forward) or precipitation

(backward).[7]

Experimental Protocols
The following protocols outline the typical workflows for conducting experiments with

WAM2layers v3.

Protocol 1: Forward Tracking of Evaporation from a
Source Region
Objective: To determine where moisture evaporated from a specific region ultimately

precipitates.

Methodology:

Installation: Install WAM2layers v3 from the Python Package Index (PyPI) using pip.

Configuration: Create a configuration file specifying the following:

tracking_direction: forward

input_folder: Path to the preprocessed ERA5 data.
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output_folder: A dedicated directory for the experiment's output.

start_date and end_date: The time period for the analysis.

tagging_region: The geographical coordinates of the evaporation source region.

Preprocessing: Execute the wam2layers preprocess command, pointing to the raw input

data and the configuration file. This step collapses the input data onto a two-layer grid.[1][4]

[7]

Tracking: Run the wam2layers track command with the configuration file. This initiates the

forward tracking of tagged moisture.

Visualization: Use the wam2layers visualize command to generate preliminary plots of the

output, or load the NetCDF output files into a scientific visualization tool for in-depth analysis.

Protocol 2: Backward Tracking of Precipitation to its
Source
Objective: To identify the evaporative sources of precipitation for a given region.

Methodology:

Installation: As per Protocol 1.

Configuration: Create a configuration file with the following key settings:

tracking_direction: backward

tagging_region: The geographical coordinates of the precipitation sink region.

Other parameters (input_folder, output_folder, start_date, end_date) are set as in Protocol

1.

Preprocessing: Identical to the preprocessing step in Protocol 1.

Tracking: Execute the wam2layers track command with the backward tracking configuration.
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Visualization: Analyze the output to identify and quantify the contribution of different source

regions to the precipitation in the tagged area.

Mandatory Visualization
Signaling Pathways and Workflows
The following diagrams illustrate the logical flow and experimental workflow of WAM2layers v3.
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Logical flow of data within the WAM2layers v3 model.
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A typical experimental workflow using WAM2layers v3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gmd.copernicus.org [gmd.copernicus.org]

2. egusphere.copernicus.org [egusphere.copernicus.org]

3. Theory — WAM2layers documentation [wam2layers.readthedocs.io]

4. research.tudelft.nl [research.tudelft.nl]

5. Welcome to WAM2layers! — WAM2layers documentation [wam2layers.readthedocs.io]

6. GitHub - WAM2layers/WAM2layers: Atmospheric moisture tracking [github.com]

7. GMD - Atmospheric moisture tracking with WAM2layers v3 [gmd.copernicus.org]

To cite this document: BenchChem. [WAM2layers v3: A Technical Deep Dive for Scientific
Modeling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577313#key-features-of-wam2layers-v3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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